Cas no 58164-02-6 (1-tert-Butyl-3-Iodobenzene)

1-tert-Butyl-3-Iodobenzene structure
1-tert-Butyl-3-Iodobenzene structure
Product Name:1-tert-Butyl-3-Iodobenzene
CAS No:58164-02-6
MF:C10H13I
MW:260.114695310593
MDL:MFCD01764504
CID:948111
Update Time:2025-04-19

1-tert-Butyl-3-Iodobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-IODO-3-TERT-BUTYLBENZENE
    • 1-TERT-BUTYL-3-IODOBENZENE
    • 1-(tert-butyl)-3-iodobenzene
    • 1-tert-Butyl-3-jod-benzol
    • 3-(tert-butyl)iodobenzene
    • 3-iodo-tert-butylbenzene
    • iodo t-butyl benzene
    • 1-tert-Butyl-3-Iodobenzene
    • MDL: MFCD01764504
    • Inchi: 1S/C10H13I/c1-10(2,3)8-5-4-6-9(11)7-8/h4-7H,1-3H3
    • InChI Key: DZOSRDFXDIXEEL-UHFFFAOYSA-N
    • SMILES: IC1=CC=CC(=C1)C(C)(C)C

Computed Properties

  • Exact Mass: 260.00600
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1

Experimental Properties

  • PSA: 0.00000
  • LogP: 3.58870

1-tert-Butyl-3-Iodobenzene Pricemore >>

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